Cas no 145221-57-4 (2,2'-(1,3-Phenylene)bis(4,6-diphenylpyridine))

2,2'-(1,3-Phenylene)bis(4,6-diphenylpyridine) structure
145221-57-4 structure
Product Name:2,2'-(1,3-Phenylene)bis(4,6-diphenylpyridine)
CAS No:145221-57-4
MF:C40H28N2
MW:536.663729667664
CID:2777900
PubChem ID:15937614
Update Time:2025-04-21

2,2'-(1,3-Phenylene)bis(4,6-diphenylpyridine) Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL12258335
    • DTXSID10579893
    • 145221-57-4
    • 2,2'-(1,3-Phenylene)bis(4,6-diphenylpyridine)
    • Inchi: 1S/C40H28N2/c1-5-14-29(15-6-1)35-25-37(31-18-9-3-10-19-31)41-39(27-35)33-22-13-23-34(24-33)40-28-36(30-16-7-2-8-17-30)26-38(42-40)32-20-11-4-12-21-32/h1-28H
    • InChI Key: VSHGZMKPIKEHJF-UHFFFAOYSA-N
    • SMILES: N1C(C2C=CC=CC=2)=CC(C2C=CC=CC=2)=CC=1C1C=CC=C(C=1)C1C=C(C2C=CC=CC=2)C=C(C2C=CC=CC=2)N=1

Computed Properties

  • Exact Mass: 536.225248902Da
  • Monoisotopic Mass: 536.225248902Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 42
  • Rotatable Bond Count: 6
  • Complexity: 721
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9.7
  • Topological Polar Surface Area: 25.8Ų
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